N-(4-chloro-2,5-dimethoxyphenyl)-3-methyl-5-isoxazolecarboxamide

• IUPAC Name: N-(4-chloro-2,5-dimethoxyphenyl)-3-methyl-1,2-oxazole-5-carboxamide
• InChI: InChI=1S/C13H13ClN2O4/c1-7-4-12(20-16-7)13(17)15-9-6-10(18-2)8(14)5-11(9)19-3/h4-6H,1-3H3,(H,15,17)
• InChI Key: JNMHXTKPNYPJFD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NOC(=C1)C(=O)NC2=CC(=C(C=C2OC)Cl)OC
• Molecular Formula: C13H13ClN2O4
• Molecular Weight: 296.70 g/mol
• Solubility: 1.8 [ug/mL] (The mean of the results at pH 7.4)

Description

N-(4-chloro-2,5-dimethoxyphenyl)-3-methyl-5-isoxazolecarboxamide, commonly known as CIQ, is a chemical compound that has been used in scientific research for its potential therapeutic applications. CIQ is a synthetic compound that was first synthesized in the early 2000s and has since been studied for its mechanism of action, biochemical and physiological effects, and potential advantages and limitations for lab experiments.

Mechanism of Action

The mechanism of action of CIQ is not fully understood, but it is thought to involve the inhibition of certain enzymes and receptors in the body. Specifically, CIQ has been shown to inhibit the activity of the enzyme glycogen synthase kinase-3β (GSK-3β), which is involved in the regulation of various cellular processes, including cell proliferation, differentiation, and apoptosis. CIQ has also been shown to bind to the sigma-1 receptor, which is involved in the modulation of various physiological processes, including pain perception, stress response, and neurotransmitter release.
Biochemical and Physiological Effects:
The biochemical and physiological effects of CIQ are varied and depend on the specific context in which it is used. In general, CIQ has been shown to have anti-inflammatory, neuroprotective, and anti-cancer properties. Specifically, CIQ has been shown to reduce the production of pro-inflammatory cytokines, protect neurons from oxidative stress, and inhibit the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One of the main advantages of CIQ for lab experiments is its synthetic nature, which allows for precise control over its chemical properties and structure. Additionally, CIQ has been shown to have low toxicity and good stability, making it a suitable candidate for in vitro and in vivo experiments. However, one of the main limitations of CIQ for lab experiments is its relatively limited availability, as it is not commercially available and must be synthesized in-house.

Future Directions

There are several future directions for research on CIQ, including:
- Further investigation of its mechanism of action, particularly with regard to its interaction with the sigma-1 receptor.
- Exploration of its potential therapeutic applications in a variety of disease contexts, including neurodegenerative diseases, cancer, and immunological disorders.
- Development of more efficient and scalable synthesis methods for CIQ, in order to increase its availability for research purposes.
- Investigation of potential drug-drug interactions with CIQ, particularly with regard to its potential interaction with other GSK-3β inhibitors or sigma-1 receptor agonists.

Scientific Research Applications

CIQ has been studied for its potential therapeutic applications in a variety of scientific research fields, including neuroscience, cancer research, and immunology. In neuroscience, CIQ has been shown to have potential as a novel treatment for neurodegenerative diseases such as Alzheimer's and Parkinson's disease. In cancer research, CIQ has been studied for its potential as an anti-cancer agent, as it has been shown to inhibit the growth of cancer cells in vitro. In immunology, CIQ has been studied for its potential as an immunomodulatory agent, as it has been shown to modulate the activity of immune cells.